Cas no 1864015-27-9 (4-[2-(Propan-2-ylsulfanyl)ethyl]piperidine hydrochloride)

• Product Name: 4-[2-(Propan-2-ylsulfanyl)ethyl]piperidine hydrochloride
• CAS No: 1864015-27-9
• MF: C₁₀H₂₂ClNS
• MW: 223.806380748749
• MDL: MFCD26793284
• CID: 5044923
• PubChem ID: 72716640
• Update Time: 2025-06-09

4-[2-(Propan-2-ylsulfanyl)ethyl]piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[2-(propan-2-ylsulfanyl)ethyl]piperidine hydrochloride
• 4-(2-propan-2-ylsulfanylethyl)piperidine;hydrochloride
• 4-[2-(Propan-2-ylsulfanyl)ethyl]piperidine hydrochloride

• MDL： MFCD26793284
• Inchi： 1S/C10H21NS.ClH/c1-9(2)12-8-5-10-3-6-11-7-4-10;/h9-11H,3-8H2,1-2H3;1H
• InChI Key： GVSGUDJMKOSKRV-UHFFFAOYSA-N
• SMILES： Cl.S(C(C)C)CCC1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 108
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-[2-(Propan-2-ylsulfanyl)ethyl]piperidine hydrochloride

4-[2-(Propan-2-ylsulfanyl)ethyl]piperidine hydrochloride: A Comprehensive Overview

The compound with CAS No. 1864015-27-9, commonly referred to as 4-[2-(Propan-2-ylsulfanyl)ethyl]piperidine hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of piperidine, a six-membered saturated heterocyclic amine, which serves as a foundational structure for numerous bioactive molecules. The presence of the propan-2-ylsulfanyl group introduces unique chemical properties, making this compound a subject of interest for researchers exploring its potential applications in drug development and material science.

Recent studies have highlighted the importance of piperidine derivatives in the design of bioactive compounds. Piperidine's nitrogen atom provides a site for various functional group substitutions, enabling the creation of molecules with diverse pharmacological profiles. The propan-2-ylsulfanyl group, which is an alkylthio substituent, adds electron-donating properties to the molecule, potentially enhancing its interaction with biological targets such as enzymes or receptors. This makes 4-[2-(Propan-2-ylsulfanyl)ethyl]piperidine hydrochloride a promising candidate for further exploration in medicinal chemistry.

One of the most notable aspects of this compound is its hydrochloride salt form. The presence of hydrochloric acid not only stabilizes the molecule but also enhances its solubility in aqueous solutions, which is a critical factor for its potential use in pharmaceutical formulations. Researchers have been investigating the role of such salts in improving drug delivery systems, particularly in ensuring efficient absorption and bioavailability.

Emerging research has also focused on the synthesis and characterization of 4-[2-(Propan-2-ylsulfanyl)ethyl]piperidine hydrochloride. Advanced spectroscopic techniques, such as NMR and IR spectroscopy, have been employed to confirm the molecular structure and purity of this compound. These studies have provided valuable insights into its stereochemistry and conformational flexibility, which are essential for understanding its interactions with biological systems.

In terms of applications, this compound has shown potential in several areas. For instance, it has been explored as a precursor for more complex molecules with therapeutic properties. Its ability to undergo various chemical transformations makes it a versatile building block in organic synthesis. Additionally, its sulfur-containing group suggests possible antioxidant properties, which could be exploited in the development of novel antioxidant agents.

Another intriguing aspect of 4-[2-(Propan-2-ylsulfanyl)ethyl]piperidine hydrochloride is its role in catalysis. Recent studies have demonstrated that certain piperidine derivatives can act as effective catalysts in organic reactions, particularly in asymmetric synthesis. The sulfur atom in this compound could potentially enhance its catalytic activity by providing additional coordination sites for metal ions or improving its ability to stabilize transition states.

Furthermore, computational chemistry has played a pivotal role in understanding the behavior of this compound at the molecular level. Density functional theory (DFT) calculations have been used to study its electronic structure and reactivity patterns. These computations have provided valuable data on its potential interactions with biological targets, aiding researchers in designing more effective drug candidates.

In conclusion, 4-[2-(Propan-2-ylsulfanyl)ethyl]piperidine hydrochloride (CAS No. 1864015-27-9) is a compelling molecule with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for researchers in their quest to develop innovative solutions in medicine and beyond.